AGN 190186 AGN 190186
Brand Name: Vulcanchem
CAS No.: 116627-76-0
VCID: VC20869254
InChI: InChI=1S/C19H21NO2/c1-14-7-6-12-19(2,3)17(14)9-5-4-8-16-11-10-15(13-20-16)18(21)22/h5,9-11,13H,6-7,12H2,1-3H3,(H,21,22)/b9-5+
SMILES: CC1=C(C(CCC1)(C)C)C=CC#CC2=NC=C(C=C2)C(=O)O
Molecular Formula: C19H21NO2
Molecular Weight: 295.4 g/mol

AGN 190186

CAS No.: 116627-76-0

Cat. No.: VC20869254

Molecular Formula: C19H21NO2

Molecular Weight: 295.4 g/mol

* For research use only. Not for human or veterinary use.

AGN 190186 - 116627-76-0

Specification

CAS No. 116627-76-0
Molecular Formula C19H21NO2
Molecular Weight 295.4 g/mol
IUPAC Name 6-[(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-1-ynyl]pyridine-3-carboxylic acid
Standard InChI InChI=1S/C19H21NO2/c1-14-7-6-12-19(2,3)17(14)9-5-4-8-16-11-10-15(13-20-16)18(21)22/h5,9-11,13H,6-7,12H2,1-3H3,(H,21,22)/b9-5+
Standard InChI Key DSQMLDQMOIVLSY-UHFFFAOYSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C#CC2=NC=C(C=C2)C(=O)O
SMILES CC1=C(C(CCC1)(C)C)C=CC#CC2=NC=C(C=C2)C(=O)O
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC#CC2=NC=C(C=C2)C(=O)O

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